BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety Data Sheet for
Fosenopril-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fosfenopril-d7

Cat. No.: B12413101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, chemical
properties, and biological mechanism of Fosenopril-d7. The information is intended to support
researchers, scientists, and drug development professionals in the safe handling and informed
use of this stable isotope-labeled internal standard.

Chemical and Physical Properties

Fosenopril-d7 is the deuterated form of Fosenopril, an angiotensin-converting enzyme (ACE)
inhibitor. The deuterium labeling makes it suitable for use as an internal standard in analytical
applications, particularly in liquid chromatography-mass spectrometry (LC-MS) for the
quantification of Fosenopril.[1]
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Property Value Reference
CAS Number 1217819-83-4 [11[2]
Chemical Formula C30H3sD7NO7P [2]
Molecular Weight 592.7 g/mol [2]
Appearance White to off-white solid
Solubility Soluble in DMSO and

Methanol
Storage Store at -20°C

Safety and Handling

The following safety and handling information is derived from the Safety Data Sheet (SDS) for

Fosenopril-d7.

SHS H | Classificati

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye oA

Irritation

H319: Causes serious eye

irritation

Reproductive Toxicity 2

H361: Suspected of damaging
fertility or the unborn child

Precautionary Measures and First Aid
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Precautionary Statement

Description

First Aid Measures

P201

Obtain special instructions

before use.

P202

Do not handle until all safety
precautions have been read

and understood.

P264

Wash skin thoroughly after
handling.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

If skin irritation occurs: Get
medical advice/attention. Take
off contaminated clothing and

wash it before reuse.

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

If eye irritation persists: Get

medical advice/attention.

P308+P313

IF exposed or concerned: Get

medical advice/attention.

P405

Store locked up.

P501

Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

Ensure compliance with all
applicable waste disposal

regulations.

Mechanism of Action: Inhibition of the Renin-
Angiotensin-Aldosterone System (RAAS)
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Fosenopril is a prodrug that is hydrolyzed in the body to its active metabolite, fosinoprilat.
Fosinoprilat is a potent inhibitor of the angiotensin-converting enzyme (ACE). ACE plays a
crucial role in the Renin-Angiotensin-Aldosterone System (RAAS), a key regulator of blood

pressure and cardiovascular function.

By inhibiting ACE, fosinoprilat prevents the conversion of angiotensin | to angiotensin 1.
Angiotensin Il is a powerful vasoconstrictor and also stimulates the release of aldosterone,
which promotes sodium and water retention. The inhibition of angiotensin Il production leads to
vasodilation (widening of blood vessels) and reduced aldosterone secretion, resulting in a

decrease in blood pressure.
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(Active Metabolite)

Increased Blood Pressure

Aldosterone Secretion
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Start: Plasma Sample Collection

2. Addition of Fosenopril-d7
(Internal Standard)
1. Protein Precipitation
(e.g., with acetonitrile)

( 3. Centrifugation )

4. Supernatant Transfer

v

5. Evaporation to Dryness

( 6. Reconstitution in Mobile Phase )

8. Data Processing
(Peak area ratio of Fosenopril/Fosenopril-d7)

End: Quantification of Fosenopril

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fosenopril-d7]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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